Cas no 2228747-84-8 ({2-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine)

• Product Name: {2-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine
• CAS No: 2228747-84-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6415589
• PubChem ID: 165850770
• Update Time: 2025-06-08

{2-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine
• EN300-1730013
• 2228747-84-8
• {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine

• Inchi： 1S/C9H15N3/c10-7-9-6-8(9)2-5-12-4-1-3-11-12/h1,3-4,8-9H,2,5-7,10H2
• InChI Key： PBPKBISRYJTTNG-UHFFFAOYSA-N
• SMILES： NCC1CC1CCN1C=CC=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {2-2-(1H-pyrazol-1-yl)ethylcyclopropyl}methanamine

Recent Advances in the Study of {2-[2-(1H-Pyrazol-1-yl)ethyl]cyclopropyl}methanamine (CAS: 2228747-84-8)

The compound {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine (CAS: 2228747-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine as a versatile scaffold in the design of novel bioactive molecules. Its structure, featuring a cyclopropyl ring and a pyrazole moiety, offers opportunities for diverse chemical modifications, making it an attractive candidate for the development of targeted therapies. Researchers have explored its potential as a modulator of various biological pathways, including those involved in inflammation, oncology, and central nervous system disorders.

One of the key breakthroughs in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling, and their dysregulation is implicated in numerous diseases. Preliminary data suggest that derivatives of {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine exhibit selective inhibition against specific kinase targets, offering a promising avenue for the treatment of cancers and autoimmune disorders. Further optimization of these derivatives is currently underway to enhance their potency and selectivity.

In addition to its potential as a kinase inhibitor, recent research has also explored the compound's role in neuropharmacology. The presence of the methanamine group in its structure suggests possible interactions with neurotransmitter systems, particularly those involving monoamine transporters. Early-stage in vitro and in vivo studies have demonstrated its ability to modulate dopamine and serotonin levels, indicating potential applications in the treatment of mood disorders and neurodegenerative diseases.

The synthesis of {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine has also seen significant advancements. Recent publications describe improved synthetic routes that offer higher yields and greater scalability, addressing previous challenges in its production. These advancements are critical for enabling further preclinical and clinical studies, as well as for facilitating the compound's integration into drug discovery pipelines.

Despite these promising developments, challenges remain in the optimization of {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, {2-[2-(1H-pyrazol-1-yl)ethyl]cyclopropyl}methanamine (CAS: 2228747-84-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its biological activities, synthetic optimization, and clinical applications will be crucial for unlocking its full potential in the treatment of various diseases. This brief underscores the importance of interdisciplinary collaboration and innovation in advancing the field of chemical biology and drug discovery.